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Compound of Interest

Compound Name: Chloroacetaldehyde

Cat. No.: B151913 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount to both personal safety and the integrity of experimental

outcomes. Chloroacetaldehyde, a highly reactive and toxic compound, necessitates stringent

safety protocols. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure its proper handling in a laboratory setting.

Immediate Safety and Handling Protocols
Chloroacetaldehyde is a combustible liquid that is toxic if swallowed, toxic in contact with skin,

and fatal if inhaled.[1][2] It can cause severe skin and eye burns and is a suspected

carcinogen.[1][2] Therefore, adherence to the following personal protective equipment (PPE)

and handling procedures is mandatory.

Personal Protective Equipment (PPE):

All personnel handling Chloroacetaldehyde must use the following PPE:

Respiratory Protection: A government-approved respirator is required.[1] For situations with

potential exposure above 45 ppm, a NIOSH-approved self-contained breathing apparatus

(SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode

is necessary.[3]

Hand Protection: Wear compatible chemical-resistant gloves.[1] While specific breakthrough

times are not readily available, heavy rubber gloves are recommended for spill cleanup.[1] It
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is crucial to consult with safety equipment suppliers for the most protective glove material for

your specific operations.[3]

Eye Protection: Chemical safety goggles are mandatory.[1]

Face Protection: An 8-inch minimum faceshield should be used in conjunction with goggles.

[1]

Protective Clothing: Wear protective clothing to prevent skin contact.[3][4][5] This includes

suits, gloves, footwear, and headgear that should be clean and available daily.[3]

Engineering Controls:

Chemical Fume Hood: All work with Chloroacetaldehyde must be conducted in a chemical

fume hood.[1]

Safety Shower and Eye Wash: A safety shower and eye bath must be readily accessible in

the immediate work area.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure all required PPE is inspected and properly donned before handling.

Verify that the chemical fume hood is functioning correctly.

Have spill cleanup materials readily available.

Confirm the location and operational status of the nearest safety shower and eyewash

station.

Handling:

Avoid breathing vapors.[1]

Prevent all contact with eyes, skin, and clothing.[1]

Ground and bond containers when transferring material to prevent static discharge.[6]
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Use spark-proof tools and explosion-proof equipment.[6]

Keep containers tightly closed when not in use.[1][6]

Storage:

Store in a cool, dry, well-ventilated area.[3][6]

Keep containers tightly sealed.[3][6]

Store away from heat, sparks, and open flames.[1][6]

Chloroacetaldehyde is incompatible with oxidizing agents (such as perchlorates,

peroxides, and nitrates) and strong acids (such as hydrochloric, sulfuric, and nitric).[3]

Store these chemicals separately.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for

Chloroacetaldehyde.

Property Value

OSHA PEL (Ceiling) 1 ppm (3 mg/m³)[7][8]

NIOSH REL (Ceiling) 1 ppm (3 mg/m³)[8]

IDLH 45 ppm[3]

Flash Point 62 °C / 143.6 °F (45% Aqueous Solution)[2]

Boiling Point 80 - 100 °C / 176 - 212 °F[2]

Vapor Pressure 23 hPa @ 20 °C[2]

Water Solubility Miscible[2]

Disposal Plan
Proper disposal of Chloroacetaldehyde and contaminated materials is critical to prevent

environmental contamination and ensure safety.
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Waste Characterization: Chloroacetaldehyde is considered a hazardous waste.[3]

Containerization: Collect waste in sealed, properly labeled containers.[4]

Disposal Procedure:

Do not dispose of Chloroacetaldehyde down the drain.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company for specific disposal instructions.[3]

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[9]

Empty containers may retain product residue and should be handled as hazardous waste.

[6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Spill or Leak:

Evacuate: Immediately evacuate the area of all personnel not wearing appropriate protective

equipment.[1][3]

Isolate: Remove all sources of ignition.[3][7]

Contain: For small spills, absorb the material with sand or another non-combustible

absorbent material and place it in a closed container for disposal.[1][7]

Ventilate: Ventilate the area of the spill.[3]

Clean-up: After the material has been removed, wash the spill site.[1]

Exposure:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
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attention.[1][10]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[1][10] Seek immediate medical

attention.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

Ingestion: If the person is conscious, wash out their mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1][4]

Safe Handling Workflow for Chloroacetaldehyde

1. Preparation
- Verify fume hood

- Inspect PPE
- Ready spill kit

2. Handling
- Work in fume hood

- Wear full PPE
- Use spark-proof tools

Proceed with caution

3. Storage
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

After use

4. Disposal
- Collect in sealed container
- Label as hazardous waste

- Contact EHS for pickup

For waste

Emergency Procedures

For subsequent use

Spill Response
- Evacuate & Isolate
- Contain & Clean

Spill

Exposure Response
- Move to fresh air/flush area

- Remove contaminated clothing
- Seek immediate medical aid

Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chloroacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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